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Compound of Interest

Compound Name: Dechloro ethylcloprostenolamide

Cat. No.: B571663 Get Quote

Essential Safety and Handling of Dechloro
ethylcloprostenolamide
For Research Use Only. Not for human or veterinary use.

This guide provides essential safety and logistical information for handling Dechloro
ethylcloprostenolamide in a laboratory setting. The following procedures are intended for

researchers, scientists, and drug development professionals to ensure personal safety and

proper disposal.

Disclaimer: No specific Safety Data Sheet (SDS) for Dechloro ethylcloprostenolamide was

available at the time of this writing. The following recommendations are based on the safety

data for the structurally related prostaglandin analog, Cloprostenol, and general laboratory

safety best practices. A thorough risk assessment should be conducted by qualified personnel

before handling this compound.

Immediate Safety and Hazard Information
Dechloro ethylcloprostenolamide is a synthetic prostaglandin analog.[1] Prostaglandin

analogs as a class are potent biologically active substances.[2] Due to its classification as a

research chemical, the full toxicological properties may not be known. Based on data for

related compounds like Cloprostenol, this substance may cause skin irritation or an allergic

reaction.[3][4][5] Prostaglandin compounds can act on smooth muscles and may have

reproductive effects.[5]
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Key Physical and Chemical Properties

Property Value Source

Molecular Formula C24H35NO5 [6][7]

Molecular Weight 417.54 g/mol [7]

Appearance Colorless to light yellow oil [1]

Storage

Store below 0°C in a tightly

sealed container, protected

from light and moisture.

[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory procedures should be conducted to

determine the appropriate level of personal protective equipment required.[5]
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PPE Category Minimum Requirement Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes of

the compound, which may

cause eye irritation.[3][5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Consider double

gloving.

Prevents skin contact, which

may cause irritation or allergic

reactions.[3][4]

Body Protection
A buttoned lab coat or a

chemical-resistant apron.

Protects skin and personal

clothing from contamination.[3]

[5]

Respiratory Protection

Not generally required for

small-scale laboratory use if

handled in a well-ventilated

area or a chemical fume hood.

If aerosols may be generated,

a risk assessment should be

performed to determine if

respiratory protection is

needed.

Minimizes the risk of

inhalation, which could lead to

systemic effects.[5]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Work Area Setup:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and materials before handling the compound.

2. Handling the Compound:

Wear the appropriate personal protective equipment as outlined in the table above.
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Avoid direct contact with the skin, eyes, and clothing.

If the compound is in a solvent, be aware of the hazards associated with that solvent.

If creating solutions, do so in a chemical fume hood to avoid inhaling any vapors or aerosols.

3. In Case of a Spill:

Alert others in the immediate area.

Evacuate the area if the spill is large or in a poorly ventilated space.

For small spills, wear appropriate PPE, absorb the spill with an inert material (e.g.,

vermiculite, sand), and collect it into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then with soap and water. All cleaning

materials should be disposed of as hazardous waste.

4. First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation or a rash occurs.[4]

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, holding the eyelids open. Seek medical attention.[5]

If inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[5]

If swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4]

Disposal Plan
All waste containing Dechloro ethylcloprostenolamide must be treated as hazardous

chemical waste.[8][9]

1. Waste Segregation:
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Isolate all waste contaminated with Dechloro ethylcloprostenolamide. This includes:

Unused neat compound and solutions.

Contaminated consumables such as pipette tips, vials, gloves, and bench paper.

Rinsate from cleaning contaminated glassware.[8]

2. Waste Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container.

The label should clearly state "Hazardous Waste" and identify the contents, including

"Dechloro ethylcloprostenolamide" and any solvents.[9]

3. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area.

The container should be kept closed except when adding waste.[8]

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Do not dispose of this compound or its waste down the drain or in the regular trash.[9]

Empty containers that held the compound should be triple-rinsed with a suitable solvent, and

the rinsate collected as hazardous waste. The rinsed container can then be disposed of

according to institutional guidelines.[8]
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Safe Handling and Disposal Workflow for Dechloro ethylcloprostenolamide
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Caption: Logical workflow for the safe handling and disposal of Dechloro
ethylcloprostenolamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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